Cas no 1228665-70-0 (N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-yl)pivalamide)
N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-yl)pivalamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)-pyridin-2-yl)pivalamide
- AC1Q1LQ6
- AG-L-58011
- CTK7F3850
- MolPort-008-153-982
- N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-yl)pivalamide
- N-(3-{3-[(tert-butyldimethylsilyl)oxy]propyl}pyridin-2-yl)-2,2-dimethylpropanamide
- BS-42601
- N-{3-[3-(tert-Butyldimethylsilyloxy)propyl]pyridin-2-yl}pivalamide
- MFCD15530289
- AKOS015837778
- N-[3-(3-{[tert-Butyl(dimethyl)silyl]oxy}propyl)pyridin-2-yl]-2,2-dimethylpropanamide
- N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-yl)pivalamide, AldrichCPR
- DTXSID90673606
- N-(3-(3-((tert-Butyldimethylsilyl)oxy)propyl)pyridin-2-yl)pivalamide
- CS-0338490
- 1228665-70-0
- N-[3-[3-[tert-butyl(dimethyl)silyl]oxypropyl]pyridin-2-yl]-2,2-dimethylpropanamide
-
- MDL: MFCD15530289
- Inchi: 1S/C19H34N2O2Si/c1-18(2,3)17(22)21-16-15(11-9-13-20-16)12-10-14-23-24(7,8)19(4,5)6/h9,11,13H,10,12,14H2,1-8H3,(H,20,21,22)
- InChI Key: MYQUECVILKJYDX-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)OCCCC1=CC=CN=C1NC(C(C)(C)C)=O
Computed Properties
- Exact Mass: 350.23895487g/mol
- Monoisotopic Mass: 350.23895487g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.2Ų
N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-yl)pivalamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B943030-10mg |
N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-yl)pivalamide |
1228665-70-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B943030-50mg |
N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-yl)pivalamide |
1228665-70-0 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B943030-100mg |
N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-yl)pivalamide |
1228665-70-0 | 100mg |
$ 250.00 | 2022-06-06 | ||
| Matrix Scientific | 055590-100mg |
N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)-pyridin-2-yl)pivalamide |
1228665-70-0 | 100mg |
$237.00 | 2021-06-27 | ||
| eNovation Chemicals LLC | Y1238136-100mg |
N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-yl)pivalamide |
1228665-70-0 | 95% | 100mg |
$240 | 2024-06-06 | |
| abcr | AB262955-1 g |
N-{3-[3-(tert-Butyldimethylsilyloxy)propyl]pyridin-2-yl}pivalamide |
1228665-70-0 | 1 g |
€891.00 | 2023-07-20 | ||
| abcr | AB262955-1g |
N-{3-[3-(tert-Butyldimethylsilyloxy)propyl]pyridin-2-yl}pivalamide; . |
1228665-70-0 | 1g |
€976.00 | 2025-04-21 | ||
| eNovation Chemicals LLC | Y1238136-100mg |
N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-yl)pivalamide |
1228665-70-0 | 95% | 100mg |
$240 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1238136-250mg |
N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-yl)pivalamide |
1228665-70-0 | 95% | 250mg |
$360 | 2025-02-27 | |
| 1PlusChem | 1P00HHJN-100mg |
N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-yl)pivalamide |
1228665-70-0 | 95% | 100mg |
$174.00 | 2025-02-28 |
N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-yl)pivalamide Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-yl)pivalamide
Introduction to N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-ylpivalamide and Its Significance in Modern Chemical Biology
N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-ylpivalamide, with the CAS number 1228665-70-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecule, featuring a pyridine core and a pivalamide moiety, is distinguished by its unique structural attributes, which make it a promising candidate for various biochemical applications. The presence of a tert-Butyldimethylsilyloxy group not only enhances the compound's stability but also opens up possibilities for selective modifications, making it an invaluable tool in synthetic chemistry.
The compound's structure is meticulously designed to facilitate interactions with biological targets, thereby enabling its utility in drug discovery and development. The pyridine ring, a common pharmacophore in medicinal chemistry, is known for its ability to engage with a wide range of biological receptors and enzymes. In contrast, the pivalamide group contributes to the molecule's solubility and metabolic stability, which are critical factors in the design of therapeutic agents. Together, these features make N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-ylpivalamide a versatile scaffold for further derivatization and exploration.
Recent advancements in chemical biology have highlighted the importance of targeted small molecules in modulating biological pathways. N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-ylpivalamide has been studied for its potential role in inhibiting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. Its ability to selectively interact with these targets without significant off-target effects makes it an attractive candidate for further investigation. Moreover, the compound's stability under various conditions enhances its feasibility for both in vitro and in vivo studies.
The synthesis of N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-ylpivalamide involves a series of well-defined chemical transformations that showcase the ingenuity of modern synthetic methodologies. The introduction of the tert-Butyldimethylsilyloxy group at the propyl chain not only improves the compound's handling during synthesis but also provides a handle for subsequent functionalization. This strategic placement allows researchers to easily modify other parts of the molecule while maintaining overall structural integrity. Such flexibility is crucial in drug development, where fine-tuning molecular properties can significantly impact efficacy and safety.
In light of recent research, N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-ylpivalamide has been explored for its potential applications in developing novel therapeutic strategies. For instance, studies have demonstrated its ability to modulate signaling pathways associated with inflammation and cell proliferation. These findings are particularly relevant given the increasing recognition of dysregulated pathways as key contributors to various diseases. By targeting these pathways with precision, N-(3-(3((BuMe₂SiO))propyl)<(i(Py)₂)pivalamide offers a promising approach to alleviating symptoms and improving patient outcomes.
The compound's unique structural features also make it an excellent candidate for computational studies aimed at understanding molecular interactions at the atomic level. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate how N-(3((BuMe₂SiO))propyl)<(i(Py)₂)pivalamide interacts with biological targets. These studies not only provide insights into its mechanism of action but also aid in designing analogs with enhanced properties. Such interdisciplinary approaches are essential for advancing our understanding of complex biological systems and developing effective treatments.
The versatility of N-(3((BuMe₂SiO))propyl)<(i(Py)₂)pivalamide extends beyond its potential as a therapeutic agent; it also serves as a valuable tool in chemical biology research. Its ability to serve as a scaffold for further derivatization allows researchers to explore new chemical space and discover novel compounds with tailored properties. This capability is particularly important in an era where personalized medicine is gaining traction, as it enables the development of drugs that are better suited to individual patient needs.
In conclusion, N-(3((BuMe₂SiO))propyl)<(i(Py)₂)pivalamide stands out as a significant compound in the field of chemical biology due to its unique structure and multifaceted applications. Its potential role in drug discovery, coupled with its utility as a research tool, underscores its importance in advancing our understanding of biological processes and developing innovative therapeutic strategies. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly vital role in both academic and industrial settings.
1228665-70-0 (N-(3-(3-(tert-Butyldimethylsilyloxy)propyl)pyridin-2-yl)pivalamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)